N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-21-11-8-9-12(22-2)15-14(11)18-17(24-15)19-16(20)10-6-4-5-7-13(10)23-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: XUOMIBVHPYEHJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide, also known as DMXAA or ASA404, is a small molecule drug that has been extensively researched for its anti-tumor properties. DMXAA was first synthesized in the 1990s and has since been studied for its mechanism of action, biochemical and physiological effects, and potential for use in cancer treatment.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazoles are recognized for their broad spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, antidiabetic, and antitumor properties. The structural simplicity of 2-arylbenzothiazoles, in particular, has made them a focus for anticancer agent development. This versatility and the ease of synthesis facilitate the exploration of chemical libraries for new drug discovery, underscoring the compound's importance in medicinal chemistry and drug development processes (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Synthesis and Biological Importance

The synthesis of benzothiazole derivatives and their biological significance are highlighted by their incorporation into medicinal chemistry. For example, UBTs (urea benzothiazole derivatives) and TBTs (thio-urea benzothiazole derivatives) demonstrate significant therapeutic potential across a range of applications, from rheumatoid arthritis treatment to fungicidal and herbicidal uses. The review of synthetic methodologies and the pharmacological activities of these compounds reveal their potential as new pharmacophores, emphasizing their role in the ongoing search for effective therapeutic agents (Rosales-Hernández et al., 2022).

Antimicrobial and Antiviral Agents

The benzothiazole moiety is integral to many compounds exhibiting antimicrobial and antiviral capabilities. Recent studies have explored benzothiazole derivatives as potential candidates for addressing the global challenge posed by multi-drug resistant pathogens and emerging health threats like COVID-19. The exploration of benzothiazole derivatives, including Schiff bases and metal complexes, underscores their promise as novel antimicrobial and antiviral agents, pending further pharmaceutical studies to ensure their safety and efficacy (Elamin, Abd Elrazig Salman Abd Elaziz, & Abdallah, 2020).